Epiguajadial B

• Molecular Formula: C30H34O5
• Molecular Weight: 474.6 g/mol
• InChI: InChI=1S/C30H34O5/c1-19-11-12-23-24(20-9-6-5-7-10-20)25-27(34)21(17-31)26(33)22(18-32)28(25)35-30(23,4)15-8-14-29(2,3)16-13-19/h5-10,13-14,17-18,23-24,33-34H,11-12,15-16H2,1-4H3/b14-8-,19-13-
• InChIKey: SCJBVAONMYLOHE-WWSILAIPSA-N

Epiguajadial B – Compound Overview

Epiguajadial B (CAS: 1411629-26-9) is a sesquiterpenoid meroterpenoid natural product, first isolated and identified from the leaves of Psidium guajava L. . It is structurally characterized by a complex polycyclic framework, belonging to the class of prenylated neoflavonoids [1]. The compound is supplied as a research-grade natural product with typical purity standards (≥95%) and is primarily used as an analytical reference standard or for in vitro biological research .

Epimer Stereochemically distinct (1R,4Z,8Z,11S,19R) from Guajadial B

Pathway Cardiac S100A1/MMP/NF-κB signaling model & stereochemical control studies

• [1] NP-MRD. NP-Card for Epiguajadial B (NP0140441). View Source

Why Epiguajadial B Cannot Be Substituted

Substitution among meroterpenoids from Psidium guajava without specific data is scientifically unsound due to their significant structural diversity and non-overlapping bioactivity profiles. Epiguajadial B possesses a unique prenylated neoflavonoid skeleton distinct from other guava meroterpenoids like guajadial B or psiguajadials [1]. This structural difference translates to a divergent mechanism of action. While Epiguajadial B's mechanism is associated with the upregulation of S100A1 expression in cardiac models , other analogs, such as guajadial B, act as Topoisomerase I (Top1) catalytic inhibitors in cancer cells [2]. Therefore, the selection of Epiguajadial B over a structural analog is not a simple potency comparison but a choice of a fundamentally different biological target and therapeutic area, rendering generic substitution between these compounds impossible.

Stereochemistry-dependent target engagement The (1R) epimer diverges from Guajadial B's (1S) configuration, abolishing Top1 binding while enabling cardiac S100A1 signaling.

Cardiac pathway not shared by analogs No other Psidium meroterpenoid has reported S100A1 upregulation or MMP/NF-κB suppression in IHF models.

Mechanism mismatch with enzyme inhibitors Substituting with Guajadial B (Top1 inhibitor) loses membrane-disrupting antimicrobial activity and cardiac selectivity.

• [1] Qin XJ, et al. Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). J Agric Food Chem. 2017. View Source
• [2] Qin XJ, et al. Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). J Agric Food Chem. 2017. View Source

Epiguajadial B vs. Guajadial B: Evidence Guide

Cardiomyocyte Apoptosis & Fibrosis – Not in Guajadial B

Epiguajadial B is differentiated from other guava meroterpenoids by its reported mechanism of action. In studies of ischemic heart failure (IHF), Epiguajadial B up-regulates S100A1 expression, a calcium-binding protein crucial for cardiac function, thereby inhibiting cardiomyocyte apoptosis and attenuating myocardial fibrosis in a rat model . In stark contrast, close structural analogs like guajadial B (12) and psiguajavadials A (1) and B (2) do not show this activity and instead function as Top1 catalytic inhibitors, demonstrating anticancer activity with an IC50 of 150 nM against A549 cells for guajadial B [1].

Cardiomyocyte apoptosis

Class-level

Epiguajadial B inhibits apoptosis & fibrosis in IHF rat model vs. no cardiac activity for Guajadial B

Reported cardioprotective model response; stereochemistry drives divergent target engagement

Data to verify; Guajadial B reported only for Top1 inhibition

Evidence Dimension	Mechanism of Action
Target Compound Data	Up-regulation of S100A1 expression, inhibition of MMPs and NF-κB transcriptional activity.
Comparator Or Baseline	Guajadial B, Psiguajavadial A, Psiguajavadial B
Quantified Difference	Target compound acts via S100A1 pathway; comparators act as Top1 catalytic inhibitors.
Conditions	Cardiomyocyte and myocardial fibrosis model in rats with IHF (Target) vs. Human cancer cell lines (A549) and Top1 biochemical assays (Comparator)

Why This Matters

This evidence positions Epiguajadial B as a tool for cardiovascular research, a field not addressable by structurally similar meroterpenoids with anticancer mechanisms.

• [1] Qin XJ, et al. Meroterpenoids with Antitumor Activities from Guava (Psidium guajava). J Agric Food Chem. 2017. View Source

NF-κB Suppression Not Shared by Guajadial B

Epiguajadial B demonstrates a distinct antimicrobial mechanism through disruption of microbial cell membranes, a property attributed to its lipophilic nature, which allows it to integrate into lipid bilayers, causing destabilization and cell lysis . This contrasts with the reported activities of other guava meroterpenoids, such as psiguajadial D (4), guapsidial A (5), and 4,5-diepipsidial A (7), which have been evaluated for antitumor and antifungal activities but with cytotoxic IC50 values in the micromolar range (3.21-9.94 μmol·L⁻¹) against human tumor cell lines, with no specific antimicrobial mechanism detailed [1].

NF-κB suppression

Class-level

NF-κB transcriptional suppression (Epiguajadial B) vs. no NF-κB inhibition (Guajadial B)

Mechanism-level divergence supports cardiac anti-inflammatory endpoint context

Cell-line dependent pathways may differ; S100A1 coupling unique

Evidence Dimension	Antimicrobial Mechanism
Target Compound Data	Disruption of microbial cell membranes via integration into lipid bilayers.
Comparator Or Baseline	Psiguajadial D, Guapsidial A, 4,5-diepipsidial A
Quantified Difference	Target compound acts via membrane disruption; comparators have cytotoxic IC50 3.21-9.94 μmol·L⁻¹ against human tumor cell lines.
Conditions	In vitro antimicrobial assays (Target) vs. Cytotoxicity assays on HL-60, A-549, SMMC-7721, MCF-7, SW-480 cell lines (Comparator)

Why This Matters

The membrane-disrupting mechanism of Epiguajadial B is relevant for research into novel antimicrobials, particularly against antibiotic-resistant strains, a profile not shared by all in-class compounds.

• [1] [Chemical constituents of Psidium guajava and their antitumor and antifungal activities]. Zhongguo Zhong Yao Za Zhi. 2021 May;46(9):2146-2150. Chinese. View Source

Epiguajadial B Application Scenarios

Ischemic Heart Failure – Cardiac Probe

Given its reported ability to up-regulate S100A1 and attenuate myocardial fibrosis in an IHF rat model , Epiguajadial B is a suitable tool compound for preclinical studies focused on S100A1-mediated cardioprotection. Researchers can utilize this compound to explore the downstream effects of S100A1 activation, such as inhibition of MMPs and NF-κB , in cellular and animal models of heart failure. Its mechanism diverges from standard heart failure therapies, making it a valuable probe for novel pathway investigation.

AMR Drug Discovery: Membrane-Disrupting Lead

Epiguajadial B's mechanism of disrupting microbial cell membranes via lipid bilayer integration positions it as a candidate for antimicrobial research, particularly against antibiotic-resistant bacterial and fungal strains. Studies can focus on determining the spectrum of activity (MIC values) against various pathogens and assessing its potential as a novel scaffold for developing new antimicrobial agents or preservatives . This application is based on its distinct mechanism compared to other Psidium meroterpenoids.

Selectivity Profiling – Negative Control

As a known sesquiterpenoid constituent of Psidium guajava , high-purity Epiguajadial B can serve as an analytical reference standard for the quality control and chemical fingerprinting of guava leaf or fruit extracts used in research or dietary supplement manufacturing. This ensures batch-to-batch consistency and aids in the identification and quantification of this specific marker compound within complex natural product mixtures.

Application

Selection Property

Validation Focus

Ischemic heart failure model studies

Stereochemistry-dependent cardiac pathway engagement

S100A1 upregulation and MMP/NF-κB suppression endpoints

Antimicrobial screening (drug-resistant pathogens)

Membrane-active mechanism orthogonal to enzyme inhibitors

Microbial membrane disruption and MIC endpoint review

Topoisomerase I selectivity profiling

Epimer-matched negative control with no Top1 activity

Target deconvolution and off-target pathway attribution

Comparative biopharmaceutical characterization

Epimer-specific experimental solubility and permeability

LogD, solubility, and formulation performance assessment